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Compound of Interest

Compound Name: 6-Methoxy-4-methyl-1H-indole

Cat. No.: B1360837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

potential applications of 6-methoxy-4-methyl-1H-indole (CAS No. 885521-27-7). The

information is intended to guide researchers in the safe and effective use of this compound in a

laboratory setting.

Compound Information
Property Value Source

CAS Number 885521-27-7 [1]

Molecular Formula C₁₀H₁₁NO [1]

Molecular Weight 161.20 g/mol [1]

Appearance Solid, Powder or liquid [2]

Purity Typically ≥97% [2][3]

Storage Temperature Room temperature

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and stability of 6-methoxy-
4-methyl-1H-indole and ensuring laboratory safety.
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2.1. Storage Recommendations

Storage Condition Recommendation Rationale

Temperature
Room temperature in a dry,

cool, and well-ventilated place.
Prevents thermal degradation.

Atmosphere

Store in a tightly closed

container, sealed in dry

conditions.

Minimizes contact with

moisture and air, which can

lead to degradation.

Light Keep in a dark place.
Protects the compound from

light-induced degradation.

Sources:[2][4]

2.2. Personal Protective Equipment (PPE)

When handling 6-methoxy-4-methyl-1H-indole, appropriate personal protective equipment

should be worn to minimize exposure.

PPE Specification

Eye Protection Tightly fitting safety goggles.

Hand Protection Chemical-resistant gloves.

Skin Protection Laboratory coat and other protective clothing.

Respiratory Protection
Use in a well-ventilated area. If dust is

generated, a respirator may be necessary.

Source:[4]

2.3. Spill and Waste Disposal

In case of a spill, avoid dust formation.[4] Sweep up the material and place it in a suitable

container for disposal.[4] Dispose of waste in accordance with local, state, and federal

regulations.
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Application Notes
Indole derivatives are significant scaffolds in medicinal chemistry due to their presence in

numerous biologically active compounds.[5] 6-methoxy-4-methyl-1H-indole, with its

substituted indole core, is a valuable intermediate for the synthesis of more complex molecules

in drug discovery programs.[2][5]

3.1. Role in Drug Discovery

Methoxy-substituted indoles are key intermediates in the development of various therapeutic

agents. While specific applications for 6-methoxy-4-methyl-1H-indole are not extensively

documented in publicly available literature, its structural motifs are found in compounds

targeting:

Oncology: As precursors to inhibitors of enzymes like EZH2, which are implicated in certain

cancers.[6]

Metabolic Diseases: As a building block for farnesoid X receptor (FXR) agonists, which have

potential in treating dyslipidemia.[5]

3.2. Synthetic Utility

The indole nucleus is electron-rich and amenable to various chemical transformations. The

methoxy and methyl groups on the benzene ring of 6-methoxy-4-methyl-1H-indole influence

its reactivity in electrophilic substitution and other reactions, allowing for regioselective

functionalization.

Experimental Protocols
The following are general protocols that can be adapted for the use of 6-methoxy-4-methyl-
1H-indole as a synthetic intermediate. Researchers should optimize these protocols for their

specific applications.

4.1. Protocol 1: N-Alkylation of 6-methoxy-4-methyl-1H-indole

This protocol describes the addition of an alkyl group to the nitrogen of the indole ring, a

common step in modifying the properties of indole-based compounds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26568144/
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://amadis.lookchem.com/products/CasNo-885521-27-7-6-Methoxy-4-methyl-1H-indole-16369480.html
https://pubmed.ncbi.nlm.nih.gov/26568144/
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5451150/
https://pubmed.ncbi.nlm.nih.gov/26568144/
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

6-methoxy-4-methyl-1H-indole

Anhydrous N,N-dimethylformamide (DMF)

Sodium hydride (NaH)

Alkyl halide (e.g., methyl iodide, benzyl bromide)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Procedure:

Dissolve 6-methoxy-4-methyl-1H-indole (1.0 eq) in anhydrous DMF in a round-bottom flask

under an inert atmosphere (e.g., argon).

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride (1.2 eq) portion-wise to the solution.

Stir the mixture at 0 °C for 30 minutes.

Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC).

Quench the reaction by slowly adding saturated aqueous NH₄Cl.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude product by column chromatography.

4.2. Protocol 2: Vilsmeier-Haack Formylation of 6-methoxy-4-methyl-1H-indole

This protocol introduces a formyl group at the C3 position of the indole, a versatile handle for

further synthetic transformations.

Materials:

6-methoxy-4-methyl-1H-indole

Anhydrous N,N-dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Ice

Aqueous sodium hydroxide (NaOH)

Procedure:

In a flask under an inert atmosphere, cool anhydrous DMF to 0 °C.

Slowly add phosphorus oxychloride (1.5 eq) dropwise, maintaining the temperature below 5

°C to form the Vilsmeier reagent.

In a separate flask, dissolve 6-methoxy-4-methyl-1H-indole (1.0 eq) in anhydrous DMF.

Add the indole solution dropwise to the Vilsmeier reagent at 0 °C.

Allow the reaction to stir at room temperature for 2-4 hours.

Pour the reaction mixture onto crushed ice and basify with aqueous NaOH.

The product may precipitate out of solution and can be collected by filtration, or the aqueous

layer can be extracted with an organic solvent.

Purify the crude product by recrystallization or column chromatography.
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Visualizations
5.1. Handling and Storage Workflow

Workflow for Handling and Storage of 6-methoxy-4-methyl-1H-indole
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Click to download full resolution via product page

Caption: Workflow for the safe handling and appropriate storage of 6-methoxy-4-methyl-1H-
indole.

5.2. Synthetic Pathway: N-Alkylation

General Synthetic Pathway for N-Alkylation
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Caption: A representative reaction pathway for the N-alkylation of 6-methoxy-4-methyl-1H-
indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 6-Methoxy-4-methyl-1H-indole, CasNo.885521-27-7 Amadis Chemical Co., Ltd. China
(Mainland) [amadis.lookchem.com]

3. molbase.com [molbase.com]

4. echemi.com [echemi.com]

5. Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-
yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of
Dyslipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Identification of (R)-N-((4-Methoxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-2-
methyl-1-(1-(1-(2,2,2-trifluoroethyl)piperidin-4-yl)ethyl)-1H-indole-3-carboxamide (CPI-1205),
a Potent and Selective Inhibitor of Histone Methyltransferase EZH2, Suitable for Phase I
Clinical Trials for B-Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for 6-methoxy-4-
methyl-1H-indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360837#handling-and-storage-of-6-methoxy-4-
methyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/product/b1360837?utm_src=pdf-body
https://www.benchchem.com/product/b1360837?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr23120656542-6-methoxy-4-methyl-1h-indole.html
https://amadis.lookchem.com/products/CasNo-885521-27-7-6-Methoxy-4-methyl-1H-indole-16369480.html
https://amadis.lookchem.com/products/CasNo-885521-27-7-6-Methoxy-4-methyl-1H-indole-16369480.html
https://www.molbase.com/supplier/727190-product-4345809.html
https://www.echemi.com/sds/6-methoxyharman-pid_Seven25820.html
https://pubmed.ncbi.nlm.nih.gov/26568144/
https://pubmed.ncbi.nlm.nih.gov/26568144/
https://pubmed.ncbi.nlm.nih.gov/26568144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5451150/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5451150/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5451150/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5451150/
https://www.benchchem.com/product/b1360837#handling-and-storage-of-6-methoxy-4-methyl-1h-indole
https://www.benchchem.com/product/b1360837#handling-and-storage-of-6-methoxy-4-methyl-1h-indole
https://www.benchchem.com/product/b1360837#handling-and-storage-of-6-methoxy-4-methyl-1h-indole
https://www.benchchem.com/product/b1360837#handling-and-storage-of-6-methoxy-4-methyl-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

